Cas no 55670-04-7 (1H-Indolizino[8,7-b]indole-1-propanol, beta-ethyl-2,3,5,6,11,11b-hexahydro-)

• Product name: 1H-Indolizino[8,7-b]indole-1-propanol, beta-ethyl-2,3,5,6,11,11b-hexahydro-
• CAS No: 55670-04-7
• MF: C₁₉H₂₆N₂O
• MW: 298.422544956207
• CID: 2671717

1H-Indolizino[8,7-b]indole-1-propanol, beta-ethyl-2,3,5,6,11,11b-hexahydro- Chemical and Physical Properties

Names and Identifiers

• β-Ethyl-2,3,5,6,11,11b-hexahydro-1H-indolizino[8,7-b]indole-1-(1-propanol)
• GJKLLCOFMVSCBP-UHFFFAOYSA-N
• 1H-Indolizino[8,7-b]indole-1-propanol, beta-ethyl-2,3,5,6,11,11b-hexahydro-

• Inchi： 1S/C19H26N2O/c1-2-13(12-22)11-14-7-9-21-10-8-16-15-5-3-4-6-17(15)20-18(16)19(14)21/h3-6,13-14,19-20,22H,2,7-12H2,1H3
• InChI Key： GJKLLCOFMVSCBP-UHFFFAOYSA-N
• SMILES： OCC(CC)CC1CCN2CCC3C4C=CC=CC=4NC=3C21

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 388
• Topological Polar Surface Area: 39.3